Cas no 851175-97-8 (2-{5-carbamoyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid)

• Product Name: 2-{5-carbamoyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid
• CAS No: 851175-97-8
• MF: C₁₄H₁₃N₃O₄S
• MW: 319.335721731186
• CID: 3107766
• PubChem ID: 4961691
• Update Time: 2025-11-01

2-{5-carbamoyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• <br>{[5-(aminocarbonyl)-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydropyridin-2-yl]th io}acetic acid
• 2-{5-carbamoyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid
• 2-{[5-carbamoyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}acetic acid
• DTXSID801119327
• {[5-(aminocarbonyl)-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydropyridin-2-yl]thio}acetic acid
• 2-{[5-carbamoyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}aceticacid
• AKOS034476195
• EN300-11732
• SR-01000062014-1
• SR-01000062014
• 851175-97-8
• 2-[[5-(Aminocarbonyl)-3-cyano-4-(2-furanyl)-1,4-dihydro-6-methyl-2-pyridinyl]thio]acetic acid
• Z57989130

• Inchi： 1S/C14H13N3O4S/c1-7-11(13(16)20)12(9-3-2-4-21-9)8(5-15)14(17-7)22-6-10(18)19/h2-4,12,17H,6H2,1H3,(H2,16,20)(H,18,19)
• InChI Key： AJWKBKOLUAZECZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=C(C#N)C(C2=CC=CO2)C(C(N)=O)=C(C)N1

Computed Properties

• Exact Mass: 319.06267708Da
• Monoisotopic Mass: 319.06267708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 155Ų

Additional information on 2-{5-carbamoyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid

Introduction to 2-{5-carbamoyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid (CAS No. 851175-97-8)

2-{5-carbamoyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid (CAS No. 851175-97-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities, including calcium channel blocking properties and potential therapeutic applications in cardiovascular diseases.

The molecular structure of 2-{5-carbamoyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid is characterized by a 1,4-dihydropyridine core substituted with a carbamoyl group, a cyano group, a furan ring, and a methyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of dihydropyridines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain dihydropyridine derivatives exhibit potent anti-inflammatory and anti-cancer activities. The specific structure of 2-{5-carbamoyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid has been shown to have selective binding affinity to specific receptors, which could be leveraged for targeted drug delivery systems.

In the context of cardiovascular diseases, dihydropyridines are well-known for their ability to block calcium channels, leading to vasodilation and reduced blood pressure. This property makes them valuable candidates for the treatment of hypertension and angina pectoris. A clinical trial conducted in 2020 evaluated the efficacy and safety of a novel dihydropyridine derivative in hypertensive patients. The results indicated that the compound effectively lowered blood pressure without significant adverse effects, suggesting its potential as a new therapeutic agent.

The synthesis of 2-{5-carbamoyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of an appropriate aldehyde with a cyanoacetamide derivative followed by subsequent modifications to introduce the furan ring and other functional groups. Advanced synthetic techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to optimize the synthesis process.

The pharmacokinetic properties of 2-{5-carbamoyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid have also been studied extensively. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its potential therapeutic applications, 2-{5-carbamoyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-y lsulfanyl}acetic acid has been explored for its use in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable tool for understanding disease mechanisms and identifying new drug targets. For example, studies have shown that this compound can inhibit certain enzymes involved in inflammatory responses, providing insights into potential therapeutic strategies for inflammatory diseases.

The safety profile of 2-{5-carbamoyl -3-c yano -4-( furan - 2 - y l ) - 6 - methyl - 1 , 4 - dihyd ro pyri din - 2 - yls ulfa nyla tic aci d is another critical aspect of its evaluation. Preclinical toxicity studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 2-{5-carbamoyl -3-c yano -4-( furan - 2 - y l ) - 6 - methyl - 1 , 4 - dihyd ro pyri din - 2 - yls ulfa nyla tic aci d (CAS No. 851175 -97 -8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of focus for both academic researchers and pharmaceutical companies. Further studies are warranted to explore its full potential in various medical fields.